Cas no 1803741-39-0 (2-(Difluoromethyl)-6-methylbenzo[d]oxazole)

• Product Name: 2-(Difluoromethyl)-6-methylbenzo[d]oxazole
• CAS No: 1803741-39-0
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• CID: 4819860
• Update Time: 2023-08-19

2-(Difluoromethyl)-6-methylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methylbenzo[d]oxazole

• Inchi： 1S/C9H7F2NO/c1-5-2-3-6-7(4-5)13-9(12-6)8(10)11/h2-4,8H,1H3
• InChI Key： WOCZSEIVYMPCRZ-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CC(C)=CC=2O1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• XLogP3: 2.8
• Topological Polar Surface Area: 26